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Compound of Interest

Compound Name: Ethyl 2-(2-chloroethoxy)acetate

Cat. No.: B177131

An In-depth Technical Guide to Ethyl 2-(2-chloroethoxy)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of
Ethyl 2-(2-chloroethoxy)acetate, a compound of interest in various chemical and
pharmaceutical applications. This document outlines its fundamental molecular characteristics,
a detailed protocol for its analysis, and a logical workflow for compound identification.

Core Molecular Data

The fundamental quantitative data for Ethyl 2-(2-chloroethoxy)acetate are summarized

below.
Property Value Citations
Molecular Formula C6H11CIO3 [L1[2113]14]15]16]
Molecular Weight 166.60 g/mol [11[4]15]16]

Hypothetical Experimental Protocol:
Characterization of Ethyl 2-(2-chloroethoxy)acetate
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This section details a standard methodology for the characterization and purity assessment of
Ethyl 2-(2-chloroethoxy)acetate using Gas Chromatography-Mass Spectrometry (GC-MS).

Obijective: To confirm the identity and determine the purity of an Ethyl 2-(2-
chloroethoxy)acetate sample.

Materials:

o Ethyl 2-(2-chloroethoxy)acetate sample

o High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)
« Internal Standard (e.g., Dodecane)

Equipment:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Capillary column suitable for polar compounds (e.g., DB-5ms)

Autosampler

Analytical balance

Volumetric flasks and pipettes
Procedure:
o Standard Preparation:

o Accurately weigh approximately 10 mg of a certified reference standard of Ethyl 2-(2-
chloroethoxy)acetate and dissolve it in the chosen solvent in a 10 mL volumetric flask.

o Add a known concentration of the internal standard.
o Dilute to the mark with the solvent.

e Sample Preparation:
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o Prepare the sample by following the same procedure as the standard preparation, using
the test sample of Ethyl 2-(2-chloroethoxy)acetate.

e GC-MS Analysis:

o Set up the GC-MS instrument with the following parameters (example):

Inlet Temperature: 250°C

= Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and
hold for 5 minutes.

» Carrier Gas: Helium at a constant flow rate of 1 mL/min.
» Injection Volume: 1 uL
» MS Transfer Line Temperature: 280°C
= |on Source Temperature: 230°C
= Mass Range: 40-400 amu
o Data Analysis:

o Identify the peak corresponding to Ethyl 2-(2-chloroethoxy)acetate in the chromatogram
by comparing its retention time with that of the reference standard.

o Confirm the identity by comparing the mass spectrum of the sample peak with the
reference spectrum.

o Calculate the purity of the sample by comparing the peak area of the analyte to the total
peak area of all components in the chromatogram.

Visualization of Methodologies

The following diagrams illustrate the logical workflows relevant to the analysis of chemical
compounds like Ethyl 2-(2-chloroethoxy)acetate.
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Caption: Experimental workflow for GC-MS analysis.
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Caption: Logical workflow for compound identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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